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Compound of Interest

Compound Name: Deanol orotate

Cat. No.: B1669967

The proper disposal of Deanol orotate is critical for ensuring laboratory safety and
environmental protection. While a specific Safety Data Sheet (SDS) for Deanol orotate was
not located, guidance can be derived from the chemical properties of its components,
particularly Deanol (DMAE), and the general regulations governing laboratory chemical waste.
Deanol is classified as a hazardous substance, being corrosive, harmful if swallowed or in
contact with skin, and may cause irritation to the respiratory tract.[1][2] Therefore, Deanol
orotate waste must be managed as hazardous chemical waste in accordance with federal,
state, and local regulations.[1]

Chemical and Physical Properties

A summary of the key identification and property data for Deanol orotate and its primary active
component, Deanol, is provided below. This information is essential for accurate waste
identification and handling.
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Deanol (DMAE)

Property Deanol Orotate
Component
2-(dimethylamino)ethanol;2,4-
IUPAC Name dioxo-1H-pyrimidine-6- 2-(Dimethylamino)ethanol
carboxylic acid
DMAE orotate, Orotic acid N,N-dimethylethanolamine,
Synonyms o
diaminoethanol salt DMAE
CAS Number 1446-06-6[3] 108-01-0[4]
Molecular Formula CoH15N30s5[3] CaH11NOJ[4]
Molecular Weight 245.23 g/mol [3] 89.14 g/mol [4]
Physical Form Solid / Powder Colorless viscous liquid[5]

Flammable, Corrosive, Harmful

N (swallowed, skin contact,
Data not specific. Assumed ) ] ] ) )
Known Hazards inhalation), Irritant, emits toxic
hazardous based on Deanol. )
fumes upon combustion.[2][6]

[7]

Step-by-Step Disposal Protocol

This protocol provides a direct, procedural guide for the safe handling and disposal of Deanol
orotate waste in a laboratory setting.

Step 1: Hazard Assessment and Personal Protective
Equipment (PPE)

Before handling Deanol orotate waste, it is imperative to consult your institution's specific
safety guidelines. Based on the known hazards of related compounds, treat Deanol orotate as
a hazardous substance.

o Personal Protective Equipment (PPE): At a minimum, the following PPE must be worn:

o Eye Protection: Safety glasses with side shields or a face shield.[8]
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o Hand Protection: Chemically resistant gloves (e.g., nitrile). Gloves must be inspected
before use and disposed of properly after handling.[8]

o Body Protection: A lab coat or a chemical-resistant suit to protect against skin contact.[8]

o Respiratory Protection: If there is a risk of dust formation or aerosolization, use a NIOSH-
approved respirator.[8][9]

Step 2: Waste Segregation and Collection

Proper segregation is a cornerstone of safe chemical waste management, preventing

dangerous reactions.

» Do Not Dispose in General Trash or Sewer: Under the Resource Conservation and Recovery
Act (RCRA), hazardous chemical waste is strictly prohibited from being disposed of in
regular trash or down the drain.[10]

e Solid Waste Collection:

o Collect waste Deanol orotate, including any contaminated materials (e.g., weigh boats,
contaminated paper towels), in a designated hazardous waste container.

o The container must be made of a material compatible with the chemical, be in good
condition, and have a secure, leak-proof lid.[10][11]

o For spill cleanup, pick up the material without creating dust (e.g., by gently sweeping or
using a dampened cloth) and place it in a suitable, closed container for disposal.[8]

Step 3: Labeling of Waste Containers

Accurate labeling is a legal requirement and essential for safety.

» Labeling Requirements: The container must be clearly labeled with the words "Hazardous
Waste."[12]

e Content ldentification: The label must also include:

o The full chemical name: "Deanol Orotate" or "Dimethylaminoethanol Orotate".

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://static.cymitquimica.com/products/IN/pdf/sds-DA00DE8X.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA00DE8X.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA00DE8X.pdf
https://www.sigmaaldrich.com/HK/en/sds/sial/d8885?userType=undefined
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.benchchem.com/product/b1669967?utm_src=pdf-body
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://static.cymitquimica.com/products/IN/pdf/sds-DA00DE8X.pdf
https://www.medlabmag.com/article/1577
https://www.benchchem.com/product/b1669967?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o An indication of the hazards (e.g., "Corrosive,” "Toxic"). Hazard pictograms or NFPA/HMIS
warnings can be used.[12]

o The accumulation start date (the date the first drop of waste is added to the container).

Step 4: Storage in a Satellite Accumulation Area (SAA)

Waste must be stored safely at or near its point of generation.[12]

o Location: Store the sealed and labeled waste container in a designated Satellite
Accumulation Area (SAA).

o Storage Conditions: The SAA should be in a well-ventilated area, away from incompatible
materials.[10]

e Volume and Time Limits: Adhere to institutional and regulatory limits for the amount of waste
stored (typically up to 55 gallons in an SAA) and the maximum accumulation time (e.g., six to
twelve months under EPA Subpart K for academic labs).[12][13]

Step 5: Arranging for Final Disposal

Final disposal must be handled by trained professionals.

» Contact EHS: When the container is full or reaches its time limit, contact your institution's
Environmental Health and Safety (EHS) department.

o Professional Disposal: The EHS office will arrange for the collection and transportation of the
waste by a licensed professional waste disposal service.[8] This service will ensure the
material is disposed of via appropriate methods, such as controlled incineration at an
approved facility.[14]

Operational Workflow for Deanol Orotate Disposal

The following diagram illustrates the logical steps and decision points for the proper
management and disposal of Deanol orotate waste in a laboratory setting.
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Caption: Workflow for the safe disposal of Deanol orotate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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